5-(9-methyl-9H-purin-6-yl)-N-(oxan-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide

• IUPAC Name: 2-(9-methylpurin-6-yl)-N-(oxan-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxamide
• InChI: InChI=1S/C18H25N7O2/c1-23-11-21-15-16(23)19-10-20-17(15)24-6-12-8-25(9-13(12)7-24)18(26)22-14-2-4-27-5-3-14/h10-14H,2-9H2,1H3,(H,22,26)
• InChI Key: KBRGEZGZUZCJPC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)NC5CCOCC5
• Molecular Formula: C18H25N7O2
• Molecular Weight: 371.4 g/mol
• CAS No.: 2640961-03-9

Description

This compound is a purine-derived molecule featuring a bicyclic octahydropyrrolo[3,4-c]pyrrole scaffold substituted with a 9-methylpurine group at the 5-position and an oxan-4-yl (tetrahydropyran) carboxamide at the 2-position. The tetrahydropyran moiety is a saturated six-membered oxygen-containing ring, which is frequently employed in medicinal chemistry to enhance solubility and metabolic stability.

Comparison with Similar Compounds

Analog 1: 5-(9-Methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide

• Substituent : The phenyl group replaces the oxan-4-yl carboxamide.
• Structural Implications: The phenyl group introduces increased lipophilicity, which may enhance membrane permeability but reduce aqueous solubility.
• Hypothesized Differences : Compared to the oxan-4-yl analog, this compound may exhibit altered pharmacokinetics (e.g., longer half-life due to reduced solubility) and divergent target engagement profiles .

Analog 2: 3-[5-(9-Methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrazine-2-carbonitrile

• Substituent : A pyrazine-2-carbonitrile group replaces the carboxamide.
• Structural Implications :
  • The pyrazine ring introduces two nitrogen atoms, enabling hydrogen bonding and dipole interactions.
  • The nitrile group (-CN) may act as a hydrogen bond acceptor or participate in covalent interactions with cysteine residues.
• Molecular Weight : 347.38 g/mol (C₁₇H₁₇N₉) .
• Hypothesized Differences : This analog’s pyrazine moiety could enhance binding to kinases or enzymes requiring aromatic nitrogen interactions. The nitrile group may confer unique reactivity, though it could also pose toxicity risks.

Tabulated Comparison of Key Features

Compound Name	Substituent	Molecular Weight (g/mol)	Key Structural Features	Hypothesized Effects
Target Compound	N-(oxan-4-yl)	Not reported	Tetrahydropyran (oxygenated ring)	Improved solubility, metabolic stability, and target selectivity
5-(9-Methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide	N-phenyl	Not reported	Aromatic phenyl group	Enhanced lipophilicity, π-π interactions; reduced solubility
3-[5-(9-Methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrazine-2-carbonitrile	Pyrazine-2-carbonitrile	347.38	Pyrazine ring, nitrile group	Hydrogen bonding, potential kinase inhibition; possible reactive intermediates

Discussion and Implications

• Solubility vs. Permeability : The oxan-4-yl group in the target compound likely optimizes solubility compared to the phenyl analog, making it more suitable for oral administration. Conversely, the phenyl analog may exhibit better tissue penetration but poorer bioavailability.
• Target Specificity : The pyrazine analog’s nitrogen-rich structure suggests a broader interaction profile with enzymes or receptors requiring polar contacts, whereas the oxan-4-yl group may favor targets with hydrophobic or hydrogen-bonding pockets.
• Synthetic Feasibility : The oxan-4-yl substituent is synthetically accessible via carboxamide coupling, while the pyrazine nitrile group may require specialized nitration/cyanation steps, increasing complexity .